3-[(1,3-Dioxolan-4-yl)methoxy]propanenitrile

• CAS No.: 54920-58-0
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 3-(1,3-dioxolan-4-ylmethoxy)propanenitrile
• InChI: InChI=1S/C7H11NO3/c8-2-1-3-9-4-7-5-10-6-11-7/h7H,1,3-6H2
• InChI Key: MVEQSWVLVGCHNQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCO1)COCCC#N

Description

3-[(1,3-Dioxolan-4-yl)methoxy]propanenitrile is an organic compound that features a dioxolane ring attached to a propanenitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(1,3-Dioxolan-4-yl)methoxy]propanenitrile typically involves the acetalization of aldehydes or ketones with ethylene glycol in the presence of an acid catalyst . This reaction forms the dioxolane ring. The nitrile group can be introduced through a subsequent reaction involving a suitable nitrile precursor.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow processes where the reactants are mixed and reacted under controlled conditions to ensure high yield and purity. The use of catalysts and solvents that facilitate the reaction while minimizing side products is crucial in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-[(1,3-Dioxolan-4-yl)methoxy]propanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate (KMnO4) or osmium tetroxide (OsO4).

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminium hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles like amines or thiols replace the nitrile group.